Cas no 613655-80-4 (N-(4-{3-[4-(4-fluorophenyl)piperazin-1-yl]-2-hydroxypropoxy}phenyl)acetamide)
N-(4-{3-[4-(4-fluorophenyl)piperazin-1-yl]-2-hydroxypropoxy}phenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-{3-[4-(4-fluorophenyl)piperazin-1-yl]-2-hydroxypropoxy}phenyl)acetamide
- F3083-0122
- SMR000524612
- AKOS016054847
- N-(4-(3-(4-(4-fluorophenyl)piperazin-1-yl)-2-hydroxypropoxy)phenyl)acetamide
- Oprea1_727841
- N-[4-[3-[4-(4-fluorophenyl)piperazin-1-yl]-2-hydroxypropoxy]phenyl]acetamide
- HMS2841B03
- 613655-80-4
- STK927963
- CHEMBL1373838
- IDI1_010738
- IFLab1_005335
- MLS001202936
- N-(4-{3-[4-(4-Fluoro-phenyl)-piperazin-1-yl]-2-hydroxy-propoxy}-phenyl)-acetamide
- SR-01000323683-1
- Z274553888
- BAS 09621378
- SR-01000323683
- VU0508592-1
- AKOS000604979
- N-[4-[3-[4-(4-Fluorophenyl)-1-piperazinyl]-2-hydroxypropoxy]phenyl]acetamide
-
- Inchi: 1S/C21H26FN3O3/c1-16(26)23-18-4-8-21(9-5-18)28-15-20(27)14-24-10-12-25(13-11-24)19-6-2-17(22)3-7-19/h2-9,20,27H,10-15H2,1H3,(H,23,26)
- InChI Key: SYGNWOGJWYPDDN-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(OCC(O)CN2CCN(C3=CC=C(F)C=C3)CC2)C=C1)(=O)C
Computed Properties
- Exact Mass: 387.19581986g/mol
- Monoisotopic Mass: 387.19581986g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 7
- Complexity: 472
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 65Ų
Experimental Properties
- Density: 1.248±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 629.9±55.0 °C(Predicted)
- pka: 14.05±0.20(Predicted)
N-(4-{3-[4-(4-fluorophenyl)piperazin-1-yl]-2-hydroxypropoxy}phenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3083-0122-2μmol |
N-(4-{3-[4-(4-fluorophenyl)piperazin-1-yl]-2-hydroxypropoxy}phenyl)acetamide |
613655-80-4 | 90%+ | 2μl |
$57.0 | 2023-04-27 | |
| Life Chemicals | F3083-0122-5μmol |
N-(4-{3-[4-(4-fluorophenyl)piperazin-1-yl]-2-hydroxypropoxy}phenyl)acetamide |
613655-80-4 | 90%+ | 5μl |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3083-0122-10μmol |
N-(4-{3-[4-(4-fluorophenyl)piperazin-1-yl]-2-hydroxypropoxy}phenyl)acetamide |
613655-80-4 | 90%+ | 10μl |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3083-0122-20μmol |
N-(4-{3-[4-(4-fluorophenyl)piperazin-1-yl]-2-hydroxypropoxy}phenyl)acetamide |
613655-80-4 | 90%+ | 20μl |
$79.0 | 2023-04-27 | |
| Life Chemicals | F3083-0122-1mg |
N-(4-{3-[4-(4-fluorophenyl)piperazin-1-yl]-2-hydroxypropoxy}phenyl)acetamide |
613655-80-4 | 90%+ | 1mg |
$54.0 | 2023-04-27 | |
| Life Chemicals | F3083-0122-2mg |
N-(4-{3-[4-(4-fluorophenyl)piperazin-1-yl]-2-hydroxypropoxy}phenyl)acetamide |
613655-80-4 | 90%+ | 2mg |
$59.0 | 2023-04-27 | |
| Life Chemicals | F3083-0122-3mg |
N-(4-{3-[4-(4-fluorophenyl)piperazin-1-yl]-2-hydroxypropoxy}phenyl)acetamide |
613655-80-4 | 90%+ | 3mg |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3083-0122-4mg |
N-(4-{3-[4-(4-fluorophenyl)piperazin-1-yl]-2-hydroxypropoxy}phenyl)acetamide |
613655-80-4 | 90%+ | 4mg |
$66.0 | 2023-04-27 | |
| Life Chemicals | F3083-0122-5mg |
N-(4-{3-[4-(4-fluorophenyl)piperazin-1-yl]-2-hydroxypropoxy}phenyl)acetamide |
613655-80-4 | 90%+ | 5mg |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3083-0122-10mg |
N-(4-{3-[4-(4-fluorophenyl)piperazin-1-yl]-2-hydroxypropoxy}phenyl)acetamide |
613655-80-4 | 90%+ | 10mg |
$79.0 | 2023-04-27 |
N-(4-{3-[4-(4-fluorophenyl)piperazin-1-yl]-2-hydroxypropoxy}phenyl)acetamide Related Literature
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on N-(4-{3-[4-(4-fluorophenyl)piperazin-1-yl]-2-hydroxypropoxy}phenyl)acetamide
Comprehensive Overview of N-(4-{3-[4-(4-fluorophenyl)piperazin-1-yl]-2-hydroxypropoxy}phenyl)acetamide (CAS No. 613655-80-4)
N-(4-{3-[4-(4-fluorophenyl)piperazin-1-yl]-2-hydroxypropoxy}phenyl)acetamide, with the CAS number 613655-80-4, is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structure combining a piperazine ring, a fluorophenyl group, and an acetamide moiety, making it a subject of interest for its potential therapeutic applications. Researchers are particularly intrigued by its structure-activity relationship (SAR), which could unlock new avenues in drug discovery.
The compound's molecular formula and intricate architecture suggest its relevance in targeting specific biological pathways. Recent studies have explored its potential as a modulator of neurotransmitter systems, particularly in contexts related to neurological disorders. Given the rising global focus on mental health and neurodegenerative diseases, compounds like N-(4-{3-[4-(4-fluorophenyl)piperazin-1-yl]-2-hydroxypropoxy}phenyl)acetamide are increasingly scrutinized for their pharmacokinetic properties and binding affinities.
One of the most searched questions in the field is: "What are the potential applications of piperazine derivatives in medicine?" This compound, with its piperazine core, aligns perfectly with this query. Its fluorophenyl component further enhances its stability and bioavailability, traits highly sought after in drug design. The integration of hydroxypropoxy and acetamide groups adds layers of functionality, potentially enabling interactions with G-protein-coupled receptors (GPCRs) or enzyme inhibition.
In the context of SEO optimization, it's worth noting that terms like "piperazine-based drugs", "fluorophenyl acetamide derivatives", and "hydroxypropoxy phenyl compounds" are frequently searched by professionals and enthusiasts alike. These long-tail keywords reflect the growing curiosity about specialized chemical entities and their roles in advancing precision medicine. By focusing on these aspects, this article aims to address both academic and industry interests.
From a synthetic chemistry perspective, the preparation of N-(4-{3-[4-(4-fluorophenyl)piperazin-1-yl]-2-hydroxypropoxy}phenyl)acetamide involves multi-step organic reactions, including N-alkylation and etherification. These processes are critical for achieving high yield and purity, which are essential for preclinical studies. The compound's solubility and stability under physiological conditions are also key factors under investigation, as they directly impact its therapeutic efficacy.
Another hot topic in the scientific community is the role of fluorine in drug molecules. The 4-fluorophenyl group in this compound exemplifies how fluorination can alter bioactivity and metabolic resistance. This aligns with frequent searches like "Why is fluorine important in pharmaceuticals?" and "How does fluorination improve drug performance?". Such queries highlight the public's interest in the science behind drug development.
Looking ahead, N-(4-{3-[4-(4-fluorophenyl)piperazin-1-yl]-2-hydroxypropoxy}phenyl)acetamide holds promise for further exploration. Its potential applications in central nervous system (CNS) disorders, such as anxiety or depression, are particularly compelling. As the demand for novel therapeutics grows, this compound could emerge as a lead candidate in the next generation of psychoactive drugs.
In summary, CAS No. 613655-80-4 represents a fascinating intersection of medicinal chemistry and pharmacology. Its complex structure and potential biological activities make it a valuable subject for ongoing research. By addressing user-centric questions and incorporating high-traffic keywords, this overview not only enhances readability but also ensures alignment with current scientific trends and search behaviors.
613655-80-4 (N-(4-{3-[4-(4-fluorophenyl)piperazin-1-yl]-2-hydroxypropoxy}phenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)